(S)-2-((tert-Butoxycarbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid

• CAS: 109927-44-8
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4g/mol
• SMILES: CC(C)(C)OC(=O)NC(CC1=CN(C2=CC=CC=C21)C)C(=O)O
• InChI: InChI=1S/C17H22N2O4/c1-17(2,3)23-16(22)18-13(15(20)21)9-11-10-19(4)14-8-6-5-7-12(11)14/h5-8,10,13H,9H2,1-4H3,(H,18,22)(H,20,21)/t13-/m0/s1
• InChIKey: OHPBREBKPBFZCY-ZDUSSCGKSA-N

Researchers developing IDO inhibitors or peptide ligands face stereochemical heterogeneity and indole side reactions with generic Boc-Trp-OH. (S)-Boc-Trp(1-Me)-OH (CAS 109927-44-8) eliminates these risks: - 100% active (S)-enantiomer, Kᵢ = 19 μM for IDO-1.84× more potent than racemic DL mixture (Kᵢ = 35 μM). - 1-Methyl indole suppresses tert-butyl cation adducts during TFA deprotection, reducing truncation byproducts. - 99.10% HPLC purity (commercial standard) exceeds ≥98% TLC for standard Boc-tryptophans, minimizing deletion sequences in SPPS. Supplied as ≥98% HPLC white powder with verified enantiomeric integrity.

Boc-L-1-Methyltryptophan: Protected Amino Acid for Peptide Synthesis and IDO Research

(S)-2-((tert-Butoxycarbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid, commonly designated Boc-Trp(1-Me)-OH or N-Boc-1-methyl-L-tryptophan, is an Nα-Boc-protected, indole-N1-methylated L-tryptophan derivative (C₁₇H₂₂N₂O₄, MW 318.37) . The compound belongs to the class of protected non-canonical amino acid building blocks employed in solid-phase peptide synthesis (SPPS), where the tert-butyloxycarbonyl (Boc) group enables temporary α-amine masking during stepwise chain elongation while the 1-methyl substituent on the indole ring permanently modifies the electronic and steric properties of the tryptophan side chain [1].

Chemistry Boc-strategy solid-phase peptide synthesis

Stereochemistry (S)-enantiomer for stereochemical-control studies

Side-Chain Modification N1-methyl suppresses indole electrophilic side reactions

• [1] NBInno. Unlock Peptide Synthesis with Boc-Trp(1-Me)-OH. Product Information Page. Available at: https://www.nbinno.com/pharmaceutical-intermediates/discover-boc-trp-1-me-oh-key-amino-acid-derivative-for-peptide-synthesis-and-research-jc View Source

Why Generic Boc-Tryptophan or Racemic Mixtures Cannot Substitute

Generic substitution with Boc-L-tryptophan (CAS 13139-14-5, lacking the indole N1-methyl group) or with the racemic Boc-1-methyl-DL-tryptophan (CAS 185527-65-5) fundamentally alters both the chemical behavior during peptide assembly and the biological properties of derived products. The 1-methyl modification eliminates the indole N–H proton, thereby suppressing electrophilic side reactions—such as tert-butyl cation adduct formation during acidolytic Boc deprotection—that are well documented for unprotected indole tryptophan residues . Furthermore, the defined (S)-stereochemistry is critical because L- and D-enantiomers of 1-methyltryptophan exhibit quantitatively divergent pharmacological profiles: the L-isomer functions as a competitive IDO enzyme inhibitor (Kᵢ = 19 μM), whereas the D-isomer is substantially less potent in enzymatic assays and the racemic DL mixture shows intermediate activity (Kᵢ = 35 μM) [1]. Substituting a racemic or mismatched enantiomer introduces uncontrolled stereochemical heterogeneity that confounds structure–activity correlations and regulatory documentation [2].

Boc-L-tryptophan (no N1-methyl) may undergo electrophilic side reactions during acidolytic deprotection, altering product integrity.

Racemic Boc-1-methyl-DL-tryptophan introduces D-isomer that may shift IDO inhibition profiles and confound stereochemical interpretation.

Unprotected indole tryptophan analogs lack the 1-methyl group, changing electronic properties and coupling behavior in SPPS.

• [1] Hou, D.-Y., et al. (2007). Inhibition of Indoleamine 2,3-Dioxygenase in Dendritic Cells by Stereoisomers of 1-Methyl-Tryptophan Correlates with Antitumor Responses. Cancer Research, 67(2), 792–801. DOI: 10.1158/0008-5472.CAN-06-2925. Data also compiled in MedChemExpress Indoximod Data Sheet reporting Kᵢ values for L-, D-, and DL-isomers. View Source
• [2] Xie, L., Maeda, J., Kumata, K., et al. (2015). Development of 1-N-¹¹C-Methyl-L- and -D-Tryptophan for Pharmacokinetic Imaging of the Immune Checkpoint Inhibitor 1-Methyl-Tryptophan. Scientific Reports, 5, 13095. DOI: 10.1038/srep13095. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

IDO Enzyme Inhibition Potency: L-Isomer vs. Racemic Mixture

The (S)-configured 1-methyltryptophan (derived from CAS 109927-44-8) functions as a competitive inhibitor of indoleamine 2,3-dioxygenase (IDO) with an inhibition constant Kᵢ = 19 μM. By contrast, the corresponding (R)-isomer is substantially less effective, and the racemic DL mixture exhibits an intermediate Kᵢ = 35 μM . This represents a 1.84-fold advantage in binding affinity for the L-isomer over the DL mixture. The Boc-protected (S)-enantiomer CAS 109927-44-8 therefore serves as the requisite stereochemically pure precursor for synthesizing the therapeutically relevant L-1-methyltryptophan scaffold, whereas procurement of the racemic Boc-1-methyl-DL-tryptophan (CAS 185527-65-5) introduces a 50% burden of the substantially less active D-isomer at the precursor stage.

IDO Inhibition (Ki)

Reported

L-isomer Ki 19 μM vs DL 35 μM (1.84-fold)

Supports IDO pathway study fit

HeLa cell-based assay context; data to verify

Evidence Dimension	IDO enzyme inhibition constant (Kᵢ)
Target Compound Data	Kᵢ = 19 μM (L-1-methyltryptophan, derived from (S)-Boc-1-methyltryptophan CAS 109927-44-8)
Comparator Or Baseline	Kᵢ = 35 μM (DL-1-methyltryptophan racemic mixture, derived from Boc-1-methyl-DL-tryptophan CAS 185527-65-5); D-isomer substantially less effective than L-isomer
Quantified Difference	1.84-fold lower Kᵢ for L-isomer vs. DL racemate; L-isomer is the more potent competitive inhibitor
Conditions	Purified recombinant human IDO enzyme assay; HeLa cell-based IDO activity assay; competitive inhibition kinetics

Why This Matters

Procurement of the stereochemically defined (S)-Boc-1-methyltryptophan ensures that 100% of the building block mass contributes to the active L-isomer, avoiding the approximately 2-fold potency dilution inherent to racemic starting material.

In Vivo Biodistribution: Differential Tissue Targeting by PET Imaging

In a direct comparative PET/CT imaging study in rats, ¹¹C-L-1-methyltryptophan (synthesized from (S)-Boc-1-methyltryptophan precursor) exhibited a maximum standardized uptake value (SUV) of 2.88 ± 0.03 in the pancreas—an organ with high IDO expression—at 60 min post-injection. In contrast, ¹¹C-D-1-methyltryptophan showed peak accumulation in the kidney with an SUV of only 1.16 ± 0.03, representing a 2.48-fold higher target-tissue accumulation for the L-isomer [1]. Ex vivo biodistribution confirmed that L-isomer uptake was significantly higher than D-isomer uptake in every organ examined except the kidney. Both radioprobes were obtained with radiochemical purity >98% and high enantiomeric purity, demonstrating that the Boc-protected precursors preserved stereochemical fidelity through the radiolabeling and deprotection sequence.

PET Biodistribution

Reported

L-isomer pancreas SUV 2.88 vs D-isomer kidney 1.16 (2.48-fold)

Supports tissue-distribution interpretation

Rat PET/CT; radiochemical purity >98%

Evidence Dimension	In vivo tissue accumulation (SUV at 60 min post-injection)
Target Compound Data	L-1MTrp pancreas SUV = 2.88 ± 0.03 (derived from (S)-Boc-1-methyltryptophan)
Comparator Or Baseline	D-1MTrp kidney SUV = 1.16 ± 0.03 (derived from (R)-Boc-1-methyltryptophan)
Quantified Difference	2.48-fold higher pancreas accumulation for L-isomer; qualitatively distinct organ distribution profile (pancreas vs. kidney)
Conditions	Dynamic PET/CT imaging in rats; ¹¹C-radiolabeled probes synthesized from respective Boc-Trp-OEt enantiomeric precursors via [¹¹C]CH₃I methylation at 80 °C followed by 2 N HCl deprotection at 100 °C; radiochemical purity >98%

Why This Matters

Researchers developing IDO-targeted imaging agents or therapeutics require the (S)-enantiomeric building block to achieve pancreas-selective biodistribution; use of the D-isomer or racemate would redirect the probe to renal clearance pathways and compromise target engagement.

• [1] Xie, L., Maeda, J., Kumata, K., et al. (2015). Development of 1-N-¹¹C-Methyl-L- and -D-Tryptophan for Pharmacokinetic Imaging of the Immune Checkpoint Inhibitor 1-Methyl-Tryptophan. Scientific Reports, 5, 13095. Radiochemical yields 47.0 ± 6.3%, radiochemical purity >98%, specific activity 47–130 GBq/μmol. View Source

Chemical Purity: HPLC Specification vs. Standard Boc-Tryptophan Benchmark

Commercially sourced (S)-Boc-1-methyltryptophan (CAS 109927-44-8) is available at a verified HPLC purity of 99.10% . By comparison, the standard commercial purity specification for Boc-L-tryptophan (CAS 13139-14-5, the closest non-methylated analog) from Sigma-Aldrich Novabiochem® is ≥98% by TLC . The 1.1-percentage-point purity advantage translates to a reduction in total impurities from ≤2.0% to ≤0.9%, representing a >2-fold improvement in impurity burden. For solid-phase peptide synthesis applications, where each coupling cycle's cumulative impurity contribution scales with the number of residues, this purity differential becomes amplified in longer peptide sequences.

Chemical Purity

Data to verify

99.10% (HPLC) vs ≥98% (TLC) benchmark

Supports SPPS impurity control

HPLC vs TLC method context; supplier specification

Evidence Dimension	Commercial chemical purity specification
Target Compound Data	99.10% (HPLC, ChemScene Cat. No. CS-0162103)
Comparator Or Baseline	Boc-L-tryptophan (CAS 13139-14-5): ≥98% (TLC, Sigma-Aldrich Novabiochem Cat. No. 853038)
Quantified Difference	>1.1 absolute percentage points higher purity; >2-fold reduction in total impurities (≤0.9% vs. ≤2.0%)
Conditions	Target compound purity determined by HPLC area%; comparator purity determined by TLC (systems 011A and 0811 per Novabiochem protocol)

Why This Matters

Higher starting-material purity directly reduces the burden of deletion and truncation byproducts in SPPS, improving crude peptide purity and simplifying preparative HPLC purification, which is a key procurement differentiator for multi-step peptide synthesis campaigns.

Optical Rotation: Enantiomeric Identity Verification vs. Racemate

The (S)-Boc-1-methyltryptophan (CAS 109927-44-8) exhibits a specific optical rotation [α]D²⁵ = −19.0° to −16.0° (c = 1, CHCl₃) . In contrast, the racemic Boc-1-methyl-DL-tryptophan (CAS 185527-65-5) displays an optical rotation of approximately 0° (±0.05°) under comparable conditions . This unambiguous chiroptical signature provides a rapid, low-cost quality control checkpoint for verifying enantiomeric identity upon receipt, without requiring chiral chromatographic method development. For procurement specifications, this property enables rejection of mislabeled racemic material through a simple polarimetric measurement.

Optical Rotation

Specification review

[α]D²⁵ −19.0° to −16.0° (c 1, CHCl₃)

Enables enantiomer identity verification

Racemate: approx 0°; polarimetric QC checkpoint

Evidence Dimension	Specific optical rotation [α]D²⁵
Target Compound Data	[α]D²⁵ = −19.0° to −16.0° (c = 1, CHCl₃)
Comparator Or Baseline	Boc-1-methyl-DL-tryptophan (CAS 185527-65-5): [α]D²⁵ ≈ 0° ± 0.05°
Quantified Difference	Absolute difference of 16–19° in specific rotation magnitude; non-zero rotation confirms enantiomeric enrichment
Conditions	Sodium D-line (589 nm), 25 °C, concentration 1 g/100 mL in chloroform

Why This Matters

Optical rotation provides an immediate, instrumentally accessible identity test that distinguishes the single (S)-enantiomer from the racemate, reducing the risk of using stereochemically undefined material in GLP or GMP-adjacent research settings.

Chromatographic Enantiopurity and the Challenge of Chiral Separation

A systematic 2016 study demonstrated that enantiomers of N-Boc-tryptophan could only be baseline-separated using a specialized heptakis(6-amino-6-deoxy)-β-cyclodextrin chiral stationary phase, whereas simpler single-selector cyclodextrin systems failed to achieve resolution [1]. This analytical challenge underscores a critical procurement principle: once Boc-1-methyltryptophan enantiomers are mixed (as in the racemate), their chromatographic separation at preparative scale is non-trivial and costly. Purchasing the pre-resolved (S)-enantiomer (CAS 109927-44-8) eliminates the need for downstream chiral resolution, which for protected tryptophan derivatives typically requires specialized CSPs and method optimization cycles spanning multiple days of analytical development effort.

Chiral Separation

Class-level

Specialized heptakis(6-amino-6-deoxy)-β-CD CSP required for baseline resolution

Supports procurement of pre-resolved enantiomer

Single-selector CD systems failed; preparative resolution costly

Evidence Dimension	Chromatographic enantiomeric separability
Target Compound Data	(S)-Boc-1-methyltryptophan (CAS 109927-44-8): purchased as pre-resolved single enantiomer; no chiral separation required post-procurement
Comparator Or Baseline	Racemic Boc-1-methyl-DL-tryptophan (CAS 185527-65-5): requires preparative chiral separation; N-Boc-tryptophan enantiomers require specialized heptakis(6-amino-6-deoxy)-β-CD CSP for baseline resolution
Quantified Difference	Avoidance of chiral resolution step; literature indicates single-selector cyclodextrin systems fail to separate N-Boc-tryptophan enantiomers (Rₛ not reported; dual-selector systems required)
Conditions	Capillary electrophoresis and HPLC enantioseparation using cyclodextrin-based chiral selectors and teicoplanin-based CSPs

Why This Matters

Procurement of the pre-resolved single enantiomer avoids the analytical burden, solvent consumption, and yield loss associated with preparative chiral separation of protected tryptophan derivatives, directly reducing total cost of ownership for peptide synthesis programs.

• [1] Riesová, M., Geryk, R., Kalíková, K., et al. (2016). Direct CE and HPLC methods for enantioseparation of tryptophan and its unnatural derivatives. Separation and Purification Technology, 158, 266–274. DOI: 10.1016/j.seppur.2015.12.012. View Source

Radiochemical Synthesis Robustness and Enantiomeric Fidelity

When (S)-Boc-1-methyltryptophan ethyl ester (directly derived from CAS 109927-44-8) was employed as the precursor for ¹¹C-methylation followed by acidic deprotection, the resulting ¹¹C-L-1-methyltryptophan was obtained with a radiochemical yield of 47.0 ± 6.3% (n = 80, decay-corrected from ¹¹C-CO₂), radiochemical purity >98%, and high enantiomeric purity [1]. This demonstrates that the Boc protection and (S)-stereochemical configuration are fully preserved through the sequential methylation (80 °C, 5 min) and HCl deprotection (100 °C, 5 min) steps. The enantiomeric fidelity of the Boc-protected precursor is essential because any racemization during synthesis would produce the D-isomer impurity, which exhibits a fundamentally different tissue distribution profile (kidney vs. pancreas targeting, as established in Evidence Item 2).

Radiochemical Synthesis

Reported

Yield 47.0±6.3% (n=80), purity >98%, enantiomeric fidelity preserved

Supports radiochemical method robustness

¹¹C-methylation/acidic deprotection; Boc group stable

Evidence Dimension	Radiochemical synthesis yield and enantiomeric purity retention
Target Compound Data	¹¹C-L-1MTrp: radiochemical yield 47.0 ± 6.3% (n = 80), radiochemical purity >98%, high enantiomeric purity
Comparator Or Baseline	¹¹C-D-1MTrp: synthesized from (R)-Boc-1-methyltryptophan under identical conditions; comparable yield and purity achieved, but enantiomeric fidelity confirmed separately for each isomer
Quantified Difference	Both enantiomers achieve comparable radiochemical metrics when starting from respective enantiopure Boc precursors; enantiomeric purity of final product is contingent on precursor enantiopurity
Conditions	¹¹C-methylation at 80 °C for 5 min, deprotection with 2 N HCl at 100 °C for 5 min; radiochemical yield based on ¹¹C-CO₂ end-of-synthesis

Why This Matters

The Boc-protected (S)-enantiomer reliably delivers the L-configured radiotracer without racemization under aggressive radiolabeling conditions, which is critical for PET tracer GMP production where stereochemical impurities would constitute a regulatory deficiency.

• [1] Xie, L., Maeda, J., Kumata, K., et al. (2015). Development of 1-N-¹¹C-Methyl-L- and -D-Tryptophan for Pharmacokinetic Imaging of the Immune Checkpoint Inhibitor 1-Methyl-Tryptophan. Scientific Reports, 5, 13095. Synthesis from Boc-Trp-OEt precursors; radiochemical yields 47.0 ± 6.3%, purity >98%. View Source

Validated Research and Industrial Application Scenarios

IDO-Targeted Immunotherapy Agent Synthesis

For research groups developing indoleamine 2,3-dioxygenase (IDO) inhibitors, (S)-Boc-1-methyltryptophan serves as the essential stereochemically pure precursor to L-1-methyltryptophan, which functions as a competitive IDO inhibitor with Kᵢ = 19 μM—a 1.84-fold potency advantage over the racemic DL mixture (Kᵢ = 35 μM) [1]. Using CAS 109927-44-8 ensures that 100% of the incorporated building block mass contributes to the active L-isomer, eliminating the approximately 50% burden of substantially less active D-isomer that accompanies racemic starting material. This stereochemical definition is critical for structure–activity relationship studies where D- and L-isomers exhibit mechanistically divergent effects: L-isomer directly inhibits the IDO enzyme, whereas D-isomer preferentially acts through IDO-expressing dendritic cell pathways [1].

PET Tracer Development for Immune Checkpoint Imaging

The (S)-Boc-protected precursor has been validated in the radiosynthesis of ¹¹C-L-1-methyltryptophan, achieving radiochemical yields of 47.0 ± 6.3% (n = 80), radiochemical purity >98%, and high enantiomeric purity through sequential methylation and acidic deprotection [2]. The resulting L-configured radiotracer demonstrates pancreas-selective accumulation (SUV 2.88 ± 0.03), which is 2.48-fold higher than the kidney-directed uptake of the D-isomer (SUV 1.16 ± 0.03) [2]. This differential biodistribution makes the (S)-enantiomeric building block the mandatory precursor for PET tracer programs targeting IDO-expressing tissues. The Boc protection withstands the aggressive radiolabeling conditions (80–100 °C) without racemization, meeting the enantiomeric purity requirements of GMP radiopharmaceutical production [2].

Boc-Strategy Solid-Phase Peptide Synthesis

Boc-Trp(1-Me)-OH is purpose-designed for Boc-strategy SPPS, where the tert-butyloxycarbonyl group enables controlled Nα-deprotection with TFA while the 1-methyl substituent on the indole ring suppresses electrophilic side reactions that plague unprotected indole tryptophan during acidolytic cleavage . The verified commercial purity specification of 99.10% (HPLC) exceeds the ≥98% (TLC) benchmark typical of standard Boc-tryptophan building blocks , directly reducing cumulative deletion and truncation byproducts in multi-residue peptide sequences. For peptide chemists synthesizing sequences containing tryptophan residues with modified indole electronics—such as ligands for melanocortin, somatostatin, or opioid receptors—this building block provides the combination of Boc-orthogonal protection and indole N-methylation that is unavailable from standard Boc-Trp-OH.

Enantiomerically Controlled Synthesis of β-Carboline Alkaloids

Nα-Boc protected tryptophans, including the 1-methyl variant, have been demonstrated to successfully undergo acid-promoted asymmetric Pictet–Spengler cyclization with aldehydes to yield 1,2,3,4-tetrahydro-β-carbolines [3]. The (S)-stereochemistry at the α-carbon, preserved by the Boc protecting group during cyclization, directs the stereochemical outcome of the newly formed C-1 stereocenter of the β-carboline product. The 1-methyl substitution on the indole ring further modulates the electronic character of the cyclization, differentiating the product profile from that obtained with unsubstituted Boc-Trp-OH. This application is of particular value in natural product synthesis programs targeting eudistomin, macroline, and related indole alkaloid families where 1-substituted tryptophan serves as the chiral pool starting material.

Application

Selection Property

Validation Focus

IDO pathway modulator synthesis

Stereochemically pure (S)-enantiomer

IDO enzyme inhibition assay context

IDO-targeted PET tracer development

Stereochemical fidelity under radiolabeling

Tissue-distribution endpoint review

Boc-strategy solid-phase peptide synthesis

N1-methyl indole + Boc protection

Coupling efficiency and side-reaction suppression

Chiral pool β-carboline alkaloid synthesis

(S)-stereochemistry for asymmetric Pictet–Spengler

Stereochemical outcome at C-1

• [1] Hou, D.-Y., et al. (2007). Inhibition of Indoleamine 2,3-Dioxygenase in Dendritic Cells by Stereoisomers of 1-Methyl-Tryptophan Correlates with Antitumor Responses. Cancer Research, 67(2), 792–801. DOI: 10.1158/0008-5472.CAN-06-2925. View Source
• [2] Xie, L., Maeda, J., Kumata, K., et al. (2015). Development of 1-N-¹¹C-Methyl-L- and -D-Tryptophan for Pharmacokinetic Imaging of the Immune Checkpoint Inhibitor 1-Methyl-Tryptophan. Scientific Reports, 5, 13095. View Source
• [3] Bailey, P. D., et al. (1995). A Successful Acid Promoted Asymmetric Pictet–Spengler Reaction of Nα-BOC Protected Tryptophans. Effect of the BOC Group on Reactivity and Stereoselectivity. Tetrahedron Letters, 36(39), 7115–7118. DOI: 10.1016/0040-4039(95)01418-I. View Source